Cas no 898783-49-8 (2-CYANO-4'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE)

• Product Name: 2-CYANO-4'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• CAS No: 898783-49-8
• MF: C₂₀H₂₁N₃O
• MW: 319.400244474411
• MDL: MFCD03841786
• CID: 877965
• PubChem ID: 24724561
• Update Time: 2025-10-29

2-CYANO-4'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE Chemical and Physical Properties

Names and Identifiers

• 2-CYANO-4'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• 2-[4-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzonitrile
• 2-{4-[(4-Methylpiperazin-1-yl)methyl]benzoyl}benzonitrile
• AKOS016020046
• DTXSID60642960
• MFCD03841786
• 2-cyano-4'-(4-methylpiperazinomethyl)benzophenone
• 898783-49-8

• MDL： MFCD03841786
• Inchi： 1S/C20H21N3O/c1-22-10-12-23(13-11-22)15-16-6-8-17(9-7-16)20(24)19-5-3-2-4-18(19)14-21/h2-9H,10-13,15H2,1H3
• InChI Key： MYZRALJOSSOKRX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C#N)C1C=CC(=CC=1)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 319.168462302g/mol
• Monoisotopic Mass: 319.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-CYANO-4'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE

2-CYANO-4'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE: A Comprehensive Overview

The compound with CAS No. 898783-49-8, known as 2-CYANO-4'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzophenone backbone with a cyano group and a 4-methylpiperazinomethyl substituent. The benzophenone moiety serves as the central framework, while the cyano group and piperazine ring contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of benzophenone derivatives in drug discovery, particularly due to their ability to modulate various biological targets. The presence of the cyano group in this compound introduces electron-withdrawing effects, which can enhance the molecule's reactivity and bioavailability. Additionally, the piperazine ring is known for its ability to form hydrogen bonds, making it a valuable component in medicinal chemistry for improving drug-target interactions.

One of the most notable aspects of 2-CYANO-4'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE is its versatility in synthetic chemistry. Researchers have explored its use as an intermediate in the synthesis of more complex molecules, leveraging its stability and reactivity. For instance, the compound has been employed in the construction of heterocyclic frameworks, which are crucial in the development of novel pharmaceutical agents.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to interact with biological systems makes it a potential candidate for drug development. Recent studies have demonstrated that derivatives of this compound exhibit activity against various enzymes and receptors, suggesting its potential role in treating diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-CYANO-4'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the cyano group and piperazine substituent requires precise control over reaction conditions to ensure high yields and product purity. Researchers have also investigated alternative synthetic routes to optimize the production process, making it more efficient and cost-effective.

From an environmental standpoint, this compound has been studied for its biodegradability and eco-friendly properties. Understanding its environmental impact is crucial for its safe handling and disposal, particularly in industrial settings. Recent research has focused on developing green chemistry approaches to synthesize this compound, reducing its ecological footprint while maintaining its chemical integrity.

In conclusion, 2-CYANO-4'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE is a remarkable compound with a wide range of applications in organic chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative chemical solutions.